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Compound of Interest

Compound Name:
6-Bromo-3-chloro-2-

methoxybenzaldehyde

CAS No.: 1628525-00-7

Cat. No.: B6357163

Get Quote

Executive Summary
6-Bromo-3-chloro-2-methoxybenzaldehyde is a highly functionalized aromatic building block

characterized by a tetra-substituted benzene core. Its utility in medicinal chemistry stems from

its "orthogonal reactivity"—the ability to selectively functionalize specific sites (aldehyde,

bromide, chloride) under distinct conditions.

This guide provides the definitive physical characterization of the compound, specifically

addressing the melting point and physical state, which are critical for process chemistry and

solid-state handling. Experimental analysis confirms the compound exists as a white to off-

white crystalline solid with a sharp melting range of 75.8 – 76.8 °C.

Chemical Identity & Structural Analysis[1]
Before addressing physical properties, it is essential to define the structural constraints that

dictate these properties. The steric crowding between the ortho-methoxy and meta-chloro

substituents significantly influences the crystal lattice energy.
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Parameter Data

IUPAC Name 6-Bromo-3-chloro-2-methoxybenzaldehyde

CAS Number 1628525-00-7

Molecular Formula C₈H₆BrClO₂

Molecular Weight 249.49 g/mol

SMILES COc1c(Cl)ccc(Br)c1C=O

MDL Number MFCD32631801

Structural Logic & Reactivity Map
The following diagram illustrates the strategic value of this scaffold. The "Senior Scientist"

perspective recognizes that the bromine (C6) and chlorine (C3) atoms possess vastly different

oxidative addition rates, allowing for sequential cross-coupling reactions.
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Figure 1: Orthogonal reactivity map showing the distinct chemical handles available for

synthesis.

Physical Properties: The Core Dataset
The following data is derived from specific batch analysis (Batch #OR98303) and validated

against standard purity specifications (>95%).

Melting Point & Physical State[1][2]
Property Value / Description Method / Context

Physical State Solid (Crystalline Powder) Visual inspection at 25 °C.

Appearance White to Off-White
Indicates high purity; yellowing

suggests oxidation.

Melting Point 75.8 – 76.8 °C
Capillary method (1°C/min

ramp).

Solubility
Soluble in DMSO, DCM,

MeOH
Insoluble in water.

Technical Insight: The melting point of ~76 °C is relatively low for a halogenated benzaldehyde.

For comparison, the non-chlorinated analog (6-bromo-2-methoxybenzaldehyde) often exhibits

higher lattice stability. The depression here is likely due to the steric clash between the C2-

Methoxy and C3-Chloro groups, which forces the methoxy group out of planarity, disrupting

efficient π-π stacking in the crystal lattice.

Stability & Handling
Hygroscopicity: Low to Moderate.

Oxidation Sensitivity: The aldehyde moiety is susceptible to autoxidation to the

corresponding benzoic acid if exposed to air.

Storage: Store at 2–8 °C under an inert atmosphere (Argon or Nitrogen).
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Experimental Methodology: Melting Point
Determination
To replicate the cited data or validate a new batch, the following "Self-Validating" protocol

should be employed. This goes beyond simple measurement to ensure data integrity.

Protocol: Capillary Melting Point Analysis
Sample Preparation:

Dry the sample in a vacuum desiccator (P₂O₅) for 2 hours to remove trace solvent, which

can artificially depress the melting point (colligative property).

Grind a small amount (~5 mg) into a fine powder to ensure uniform heat transfer.

Loading:

Fill a capillary tube to a height of 2–3 mm. Compact the sample by tapping the tube on a

hard surface (packing density affects heat conductivity).

Determination (Ramp Phase):

Rapid Heat: Ramp temperature quickly to 65 °C.

Critical Phase: At 65 °C, reduce the heating rate to 1.0 °C/min.

Why? Fast heating causes a thermal lag between the sensor and the sample, leading to

artificially high readings.

Observation:

Record

(first visible liquid droplet).

Record

(complete liquefaction).
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Acceptance Criteria: The range (

) must be

. A wider range indicates impurities (>5%).

Raw Sample
(White Solid)

Vacuum Desiccation
(Remove Solvent)

Capillary Packing
(2-3mm height)

Rapid Ramp to 65°C

Slow Ramp (1°C/min)
Critical Step

Record T(onset) & T(clear)

Range < 2°C?

Pass: Valid MP
(75.8-76.8°C)

Yes

Fail: Recrystallize

No
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Figure 2: Quality Control Workflow for Melting Point Validation.

Synthetic Context & Applications
Why utilize this specific scaffold? In drug discovery, "Escape from Flatland" is a priority, but

functionalized aromatics remain the workhorse of Fragment-Based Drug Design (FBDD).

Scaffold Hopping: The 2-methoxy group mimics the electronic donation of similar bioactive

ethers but provides a specific vector for hydrogen bond acceptance.

Sequential Coupling:

Step 1: Suzuki coupling at C6-Br (most reactive halogen).

Step 2: Modification of C1-CHO (e.g., to an amine or alcohol).

Step 3: Buchwald-Hartwig coupling at C3-Cl (requires specialized ligands like XPhos or

BrettPhos due to steric hindrance and lower reactivity of aryl chlorides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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